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NMP vs. DMSO in Perovskite Films: A
Comparative Performance Guide
In the pursuit of highly efficient and stable perovskite solar cells, the choice of solvent additives

in the precursor solution plays a pivotal role in dictating the quality and performance of the final

perovskite film. Among the various additives explored, N-Methyl-2-pyrrolidone (NMP) and

Dimethyl sulfoxide (DMSO) have emerged as two of the most effective options. This guide

provides an objective comparison of their performance, supported by experimental data, to

assist researchers, scientists, and drug development professionals in making informed

decisions for their perovskite film fabrication.

Performance Comparison at a Glance
NMP-based solvent systems have demonstrated a significant advantage in achieving higher

power conversion efficiencies (PCE) and improved long-term stability compared to their DMSO-

based counterparts.[1][2] Studies have shown that perovskite solar cells fabricated using an

NMP/DMF solvent system can achieve PCEs exceeding 23%, a notable improvement over the

approximately 20% efficiency typically seen with DMSO-based systems.[1][2] Furthermore, the

use of NMP allows for a reduction in the required concentration of other additives, such as

methylammonium chloride (MACl), to achieve optimal film quality.[1][2]

One study highlighted that a tri-mixed solvent system of DMF:DMSO:NMP (4:0.75:0.25)

resulted in a PCE of 21.53%, significantly higher than the 17.05% achieved with a traditional bi-
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mixed DMF:DMSO (4:1) solvent.[3] Another investigation focusing on vacuum-assisted

crystallization found that an NMP/DMF solvent system led to a champion PCE of 19.14% for

large-area modules.[4]

Quantitative Data Summary
The following tables summarize the key performance parameters of perovskite solar cells

fabricated using NMP and DMSO as additives, based on data from various research articles.

Table 1: Photovoltaic Performance Parameters
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Additive
System

Power
Conversion
Efficiency
(PCE)

Open-
Circuit
Voltage
(Voc)

Short-
Circuit
Current
Density
(Jsc)

Fill Factor
(FF)

Source

NMP-based > 23% - - - [1][2]

DMSO-based ~ 20% - - - [1][2]

DMF:DMSO:

NMP

(4:0.75:0.25)

21.53% - - - [3]

DMF:DMSO

(4:1)
17.05% - - - [3]

NMP/DMF

(Vacuum-

Assisted)

19.14%

(active area:

96.5 cm²)

- - - [4]

DMAc/NMP

(Annealing-

free)

17.09% - - - [5]

DMAc/DMSO

(Annealing-

free)

3.81% - - - [5]

Partial NMP

replacement

for DMF

6.61%

(average)
- - - [6]

Partial EA

replacement

for DMF

8.34%

(average)
- - - [6]

Classical

DMF:DMSO

10.15%

(average)
- - - [6]

Table 2: Perovskite Film Quality and Stability
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Additive
System

Crystallinity Grain Size
Defect
Density

Stability Source

NMP-based

Superior,

narrower

FWHM in

XRD

Larger Reduced

Improved

long-term

stability under

continuous

illumination

[1][2]

DMSO-based - Smaller Higher - [2]

NMP/DMF -
Uniform

grains
Lower - [4]

DMSO/DMF - - - - [4]

DMF:DMSO:

NMP
Higher

Larger, less

grain

boundaries

All-round

defect

suppression

Remarkable

humidity and

thermal

stabilities

[3]

Mechanism of Action: NMP's Coordinating
Advantage
The superior performance of NMP as an additive can be attributed to its distinct

physicochemical properties and its interaction with the perovskite precursors. NMP is known to

form more stable intermediate adducts with lead salts compared to DMSO.[6] This stronger

coordination helps to control the crystallization kinetics of the perovskite film, leading to the

formation of higher quality films with larger grain sizes, lower defect densities, and improved

crystallinity.[1][2][3][4]

In contrast, the rapid crystallization kinetics often associated with DMSO can result in smaller

grain sizes and a higher density of defects, which can negatively impact both the efficiency and

stability of the solar cell.[2] The use of NMP provides a wider processing window for fabricating

high-quality perovskite films, making it a more robust and reproducible option.[7]
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Caption: Mechanism of NMP vs. DMSO in perovskite film formation.

Experimental Protocols
Detailed methodologies for the fabrication of perovskite films using both NMP and DMSO-

based solvent systems are provided below.

NMP-Based Perovskite Film Fabrication
This protocol is based on the use of an NMP/DMF solvent system with a reduced concentration

of MACl additive.

Precursor Solution Preparation:

Prepare a perovskite precursor solution by dissolving the desired molar concentrations of

lead halides (e.g., PbI2) and organic cations (e.g., FAI, MABr) in a mixed solvent of NMP
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and DMF, typically in a 1:9 volume ratio.[1][2]

Add methylammonium chloride (MACl) as an additional additive, with an optimal

concentration in the range of 20-30 mol%.[1][2]

Stir the solution until all components are fully dissolved.

Film Deposition:

Clean the substrate (e.g., FTO-coated glass) sequentially with detergent, deionized water,

acetone, and isopropanol.

Deposit the precursor solution onto the substrate using a spin-coating method.

During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is typically dripped

onto the substrate to induce crystallization.

Annealing:

Thermally anneal the deposited film on a hotplate. A typical two-step annealing process

involves heating at a lower temperature (e.g., 65°C) for a short duration, followed by a

higher temperature (e.g., 150°C).

Start Prepare NMP/DMF
Precursor Solution

Spin-Coat
Precursor Solution

Anti-Solvent
Dripping

Thermal
Annealing End

Click to download full resolution via product page

Caption: Experimental workflow for NMP-based perovskite film fabrication.

DMSO-Based Perovskite Film Fabrication
This protocol outlines a typical procedure for fabricating perovskite films using a conventional

DMSO/DMF solvent system.

Precursor Solution Preparation:
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Prepare the perovskite precursor solution by dissolving the lead halides and organic

cations in a mixed solvent of DMSO and DMF, often in a 1:4 volume ratio.[2]

A higher concentration of MACl, typically around 50 mol%, is often required to achieve

good film quality.[1][2]

Ensure all precursors are completely dissolved by stirring the solution.

Film Deposition:

Follow the same substrate cleaning procedure as for the NMP-based method.

Deposit the precursor solution onto the substrate via spin-coating.

Apply an anti-solvent during the spin-coating process to facilitate the formation of a

uniform film.

Annealing:

Anneal the film on a hotplate. The annealing temperatures and times may vary depending

on the specific perovskite composition but are generally in a similar range to the NMP-

based protocol.
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Caption: Experimental workflow for DMSO-based perovskite film fabrication.

Conclusion
The experimental evidence strongly suggests that NMP is a superior additive to DMSO for the

fabrication of high-performance and stable perovskite solar cells. The use of NMP leads to the

formation of higher-quality perovskite films with improved crystallinity, larger grain sizes, and

lower defect densities. These morphological advantages translate into significantly higher

power conversion efficiencies and enhanced long-term stability. While DMSO has been a
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workhorse in the field, the adoption of NMP-based solvent systems offers a promising pathway

toward the commercialization of perovskite solar cell technology. Researchers are encouraged

to consider NMP as a key component in their precursor formulations to unlock the full potential

of perovskite photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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